Cas no 2680779-44-4 (2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.1.0heptane-7-carboxylic acid)

• Product Name: 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.1.0heptane-7-carboxylic acid
• CAS No: 2680779-44-4
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5650528
• PubChem ID: 165941467
• Update Time: 2025-05-30

2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680779-44-4
• EN300-28274571
• 2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[4.1.0]heptane-7-carboxylic acid
• 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.1.0heptane-7-carboxylic acid

• Inchi： 1S/C11H15NO4/c1-2-6-16-11(15)12-5-3-4-7-8(9(7)12)10(13)14/h2,7-9H,1,3-6H2,(H,13,14)
• InChI Key： DDLLXUPUXQMKHO-UHFFFAOYSA-N
• SMILES： OC(C1C2C1CCCN2C(=O)OCC=C)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo4.1.0heptane-7-carboxylic acid

Comprehensive Overview of 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.1.0]heptane-7-carboxylic acid (CAS No. 2680779-44-4)

2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.1.0]heptane-7-carboxylic acid (CAS No. 2680779-44-4) is a specialized bicyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique azabicyclo[4.1.0]heptane core structure, combined with a prop-2-en-1-yloxy carbonyl group, makes it a valuable intermediate for the development of novel pharmaceuticals and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and neurological disorders.

The compound's carboxylic acid functionality enhances its reactivity, allowing for further derivatization to create a wide range of analogs. This feature is crucial for structure-activity relationship (SAR) studies, which are essential in optimizing drug candidates. Recent trends in AI-driven drug discovery have highlighted the importance of such versatile intermediates, as they can be used to generate diverse chemical libraries for high-throughput screening. The integration of machine learning in molecular design has further amplified the demand for compounds like 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.1.0]heptane-7-carboxylic acid, as they offer a balance of complexity and synthetic accessibility.

From a synthetic perspective, the compound's bicyclic scaffold presents intriguing challenges and opportunities. The azabicyclo[4.1.0]heptane ring system is known for its conformational rigidity, which can impart selectivity in biological interactions. This property is highly sought after in the design of small-molecule inhibitors and allosteric modulators. Additionally, the prop-2-en-1-yloxy carbonyl group serves as a protective moiety that can be selectively removed or modified under mild conditions, making the compound a versatile building block in multi-step syntheses.

In the context of green chemistry, there is growing interest in developing sustainable methods for synthesizing such intermediates. Researchers are exploring catalytic processes and biocatalytic transformations to reduce the environmental impact of chemical production. The compound's potential compatibility with these methods aligns with the broader industry shift toward eco-friendly synthesis. This aspect is particularly relevant given the increasing regulatory pressures and consumer demand for sustainable pharmaceutical practices.

Another area of interest is the compound's potential role in peptide mimetics and proteolysis-targeting chimeras (PROTACs). Its bicyclic structure can mimic peptide backbones, offering enhanced metabolic stability and bioavailability compared to linear peptides. This makes it a promising candidate for the development of next-generation therapeutics, especially in oncology and neurodegenerative diseases. The rise of targeted protein degradation as a therapeutic strategy has further underscored the value of such innovative chemical scaffolds.

Analytical characterization of 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.1.0]heptane-7-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and structural integrity, which are paramount in preclinical research. The compound's CAS No. 2680779-44-4 serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent reviews. This is particularly useful for researchers navigating the rapidly evolving landscape of drug discovery and intellectual property.

In summary, 2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[4.1.0]heptane-7-carboxylic acid represents a fascinating intersection of synthetic chemistry and biomedical research. Its structural features and functional groups make it a valuable tool for addressing some of the most pressing challenges in modern drug development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the advancement of precision medicine and therapeutic innovation.